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Compound of Interest

Compound Name: JNJ-47117096

Cat. No.: B15607168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-47117096 is a potent and selective small molecule inhibitor of Maternal Embryonic

Leucine Zipper Kinase (MELK).[1][2][3] It also demonstrates inhibitory activity against Flt3.[1][2]

[3] The inhibition of MELK by JNJ-47117096 has been shown to induce a DNA damage

response and cell cycle arrest, making it a valuable tool for cancer research and drug

development.[1][4] Accurate and consistent preparation of a JNJ-47117096 stock solution is

critical for obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO)

is a common solvent for JNJ-47117096 due to its excellent solubilizing properties for many

organic compounds.[5]

This document provides a detailed protocol for the preparation, storage, and handling of a JNJ-
47117096 stock solution in DMSO.

Data Presentation
A summary of the key quantitative data for JNJ-47117096 hydrochloride is presented in the

table below for easy reference.
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Property Value

Molecular Weight (as hydrochloride) 398.89 g/mol [1]

CAS Number 1610536-69-0[1]

Appearance Solid (typically a powder)

Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock Concentration 10 mM

Recommended Storage (Stock Solution)
-20°C (short-term, up to 1 month) or -80°C

(long-term, up to 6 months)[1]

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of JNJ-47117096 in DMSO.

The concentration can be adjusted based on experimental needs by modifying the calculations

accordingly.

Materials
JNJ-47117096 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Safety Precautions
Always handle JNJ-47117096 in a well-ventilated area, such as a chemical fume hood.
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Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of the powder and direct contact with skin or eyes.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Handle with care and use appropriate gloves.

Procedure
1. Calculation of Mass for a 10 mM Stock Solution:

To prepare a 10 mM stock solution, the required mass of JNJ-47117096 hydrochloride can be

calculated using the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Desired Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 398.89 g/mol

*Mass (mg) = 0.010 mol/L x 0.001 L x 398.89 g/mol x 1000 mg/g = 3.989 mg

2. Preparation of the Stock Solution:

Equilibration: Before opening, allow the vial of JNJ-47117096 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

can affect the stability of the compound.

Weighing: In a chemical fume hood, carefully weigh out the calculated amount of JNJ-
47117096 powder using a calibrated analytical balance and place it in a sterile amber or

opaque microcentrifuge tube/vial.
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Solubilization: Add the calculated volume of anhydrous DMSO to the tube/vial containing the

JNJ-47117096 powder. For example, to prepare a 10 mM solution with 3.989 mg of the

compound, add 1 mL of DMSO.

Mixing: Tightly cap the tube/vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath for a few minutes can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation of the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, clearly

labeled amber or opaque microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1]

3. Preparation of Working Solutions:

When preparing working solutions for cell culture or other aqueous-based assays, it is crucial to

avoid precipitation of the compound.

Perform serial dilutions of the DMSO stock solution in DMSO to the desired intermediate

concentration.

To prepare the final working concentration, add the diluted DMSO solution to the aqueous

buffer or cell culture medium. It is recommended to add the DMSO solution to the aqueous

medium while vortexing to ensure rapid mixing.

The final concentration of DMSO in the assay should be kept as low as possible, typically

below 0.5%, as higher concentrations can be toxic to cells. Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

Visualization
Signaling Pathway of JNJ-47117096 Action
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Caption: JNJ-47117096 inhibits MELK, leading to downstream effects on the DNA damage

response.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing JNJ-47117096 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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